Cas no 918629-54-6 (1-(4-Hydroxy-3-methoxyphenyl)hept-1-ene-3,5-dione)

• Product Name: 1-(4-Hydroxy-3-methoxyphenyl)hept-1-ene-3,5-dione
• CAS No: 918629-54-6
• MF: C₁₄H₁₆O₄
• MW: 248.274444580078
• CID: 772752
• PubChem ID: 57178307
• Update Time: 2024-03-01

1-(4-Hydroxy-3-methoxyphenyl)hept-1-ene-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-Heptene-3,5-dione, 1-(4-hydroxy-3-methoxyphenyl)-, (1E)-
• 1-(4-hydroxy-3-methoxyphenyl)hept-1-ene-3,5-dione
• 1-(4-Hydroxy-3-methoxyphenyl)hept-1-ene-3,5-dione

• Inchi： 1S/C14H16O4/c1-3-11(15)9-12(16)6-4-10-5-7-13(17)14(8-10)18-2/h4-8,17H,3,9H2,1-2H3
• InChI Key： YSLKZSXJKBKPMF-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(C=CC(CC(CC)=O)=O)=C1)O

Computed Properties

• Exact Mass: 248.10485899g/mol
• Monoisotopic Mass: 248.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives